Cas no 1481444-36-3 (4-4-(methylsulfanyl)phenylbutanal)

• Product Name: 4-4-(methylsulfanyl)phenylbutanal
• CAS No: 1481444-36-3
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 5841437
• PubChem ID: 96656820
• Update Time: 2025-05-27

4-4-(methylsulfanyl)phenylbutanal Chemical and Physical Properties

Names and Identifiers

• 4-4-(methylsulfanyl)phenylbutanal
• EN300-1820707
• 1481444-36-3
• 4-[4-(methylsulfanyl)phenyl]butanal

• Inchi： 1S/C11H14OS/c1-13-11-7-5-10(6-8-11)4-2-3-9-12/h5-9H,2-4H2,1H3
• InChI Key： BMWGJTRXUPBCDG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCCC=O

Computed Properties

• Exact Mass: 194.07653624g/mol
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-4-(methylsulfanyl)phenylbutanal

Research Briefing on 4-4-(methylsulfanyl)phenylbutanal (CAS: 1481444-36-3) in Chemical Biology and Pharmaceutical Applications

4-4-(methylsulfanyl)phenylbutanal (CAS: 1481444-36-3) is a chemical compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-4-(methylsulfanyl)phenylbutanal, emphasizing its utility as a building block for more complex molecules. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various conditions, which is critical for its potential use in drug formulation.

In another study, researchers examined the biological activity of 4-4-(methylsulfanyl)phenylbutanal in vitro. The compound demonstrated significant inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Further mechanistic studies revealed that the compound interacts with specific protein targets, modulating their activity in a dose-dependent manner. These findings open new avenues for the development of novel anti-inflammatory drugs.

Additionally, a collaborative research effort between academic and industrial laboratories investigated the pharmacokinetic properties of 4-4-(methylsulfanyl)phenylbutanal. The study reported favorable absorption and distribution profiles in animal models, with minimal toxicity observed at therapeutic doses. These results support the compound's potential for further development as a pharmaceutical agent, pending additional preclinical and clinical evaluations.

Despite these promising findings, challenges remain in the optimization of 4-4-(methylsulfanyl)phenylbutanal for clinical use. Researchers are currently exploring strategies to improve its bioavailability and reduce potential side effects. Future studies will likely focus on structural modifications and formulation technologies to enhance its therapeutic efficacy and safety profile.

In conclusion, 4-4-(methylsulfanyl)phenylbutanal (CAS: 1481444-36-3) represents a promising compound in chemical biology and pharmaceutical research. Its versatile synthetic utility, biological activity, and favorable pharmacokinetic properties make it a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its potential in drug discovery and development.